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Compound of Interest

Compound Name: CAF-382

Cat. No.: B12377792 Get Quote

Application Notes and Protocols for CAF-382
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and long-term storage of

CAF-382, a potent inhibitor of Cyclin-Dependent Kinase-Like 5 (CDKL5) and a pan-Cyclin-

Dependent Kinase (CDK) inhibitor. Adherence to these guidelines is crucial for maintaining the

integrity and activity of the compound for reproducible experimental outcomes.

Introduction
CAF-382 is a valuable chemical probe for studying the roles of CDKL5 and various CDKs in

cellular processes.[1] It has been shown to inhibit CDKL5, blocking the phosphorylation of the

EB2 domain, and has demonstrated weak affinity for GSK3α/β.[1] Proper handling and storage

are paramount to ensure its stability and efficacy in long-term research applications.

Physicochemical Properties and Stability
A summary of the known physicochemical properties and stability data for CAF-382 is

presented below.
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Property Data

Purity
Typically ≥99% (Verify with vendor's Certificate

of Analysis)

Molecular Formula C₂₂H₂₇N₅O₂S

Molecular Weight 441.55 g/mol

Solubility Soluble in DMSO.

Solid Storage Store at 4°C, protected from light.[1]

Solution Storage

Store in a suitable solvent at -80°C for up to 6

months or at -20°C for up to 1 month. Protect

from light.[1]

Experimental Protocols
Preparation of CAF-382 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of CAF-382 in Dimethyl

Sulfoxide (DMSO).

Materials:

CAF-382 powder

Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance

Protocol:
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Equilibration: Allow the vial of CAF-382 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of CAF-382 powder using an analytical

balance in a chemical fume hood. For example, to prepare 1 ml of a 10 mM stock solution,

weigh 4.4155 mg of CAF-382.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the CAF-
382 powder. For a 10 mM stock solution, add 1 ml of DMSO for every 4.4155 mg of powder.

Solubilization: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to

aid dissolution if necessary, but avoid excessive heat.

Aliquoting: To minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile, amber microcentrifuge tubes. The volume of the aliquots should be based

on the typical experimental needs.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1] Ensure the vials are tightly sealed and protected from

light.

Long-Term Storage Protocol
For maintaining the integrity of CAF-382 over extended periods, the following storage protocol

is recommended.

Protocol:

Initial Preparation: Prepare high-concentration stock solutions (e.g., 10 mM) in a high-quality,

anhydrous solvent such as DMSO.

Aliquoting for Single Use: Dispense the stock solution into small, single-use aliquots to avoid

repeated freeze-thaw cycles, which can lead to degradation of the compound.

Inert Gas Overlay (Optional but Recommended): For maximum stability, before sealing the

vials for long-term storage, consider purging the headspace with an inert gas like argon or
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nitrogen to displace oxygen and prevent oxidative degradation.

Storage Conditions: Store the aliquots in a freezer at -80°C. This temperature is generally

recommended for the long-term preservation of organic compounds in solution.

Light Protection: Always store CAF-382, both in solid form and in solution, protected from

light by using amber vials or by wrapping clear vials in aluminum foil.

Record Keeping: Maintain a detailed inventory of the stored aliquots, including the date of

preparation, concentration, and lot number.

Quality Control: For long-term studies, it is advisable to periodically assess the purity and

concentration of a stored aliquot using analytical methods such as High-Performance Liquid

Chromatography (HPLC) to ensure its integrity.

Signaling Pathway and Experimental Workflow
CAF-382 Signaling Pathway
CAF-382 acts as an inhibitor of CDKL5 and other CDKs. The primary known downstream effect

of CDKL5 inhibition by CAF-382 is the reduction of EB2 phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAF-382 preparation and storage for long-term use.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377792#caf-382-preparation-and-storage-for-long-
term-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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